Cas no 260969-08-2 (((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine)

• Product Name: ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine
• CAS No: 260969-08-2
• MF: C₁₃H₁₁BrFNO₂S
• MW: 344.199344873428
• MDL: MFCD00169942
• CID: 1085093
• PubChem ID: 2757069
• Update Time: 2025-07-25

((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-N-(4-fluorophenyl)benzenesulfonamide
• ((4-(Bromomethyl)phenyl)sulfonyl)(4-fluorophenyl)amine
• ((4-(BROMOMETHYL)PHENYL)SULFONYL)(4-FLUOROPHENYL)-AMINE
• 4-(Bromomethyl)-N-(4-fluorophenyl)benzenesulphonamide
• DTXSID60373722
• DB-016199
• 260969-08-2
• 4-(bromomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide
• MS-10892
• AKOS013602098
• ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine
• {[4-(Bromomethyl)phenyl]sulfonyl}(4-fluorophenyl)amine
• ([4-(bromomethyl)phenyl]sulfonyl)(4-fluorophenyl)amine
• MFCD00169942
• ((4-(Bromomethyl)phenyl)sulphonyl)(4-fluorophenyl)amine
• SCHEMBL509524

• MDL： MFCD00169942
• Inchi： 1S/C13H11BrFNO2S/c14-9-10-1-7-13(8-2-10)19(17,18)16-12-5-3-11(15)4-6-12/h1-8,16H,9H2
• InChI Key： SFYHVQBHPYZLHF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 342.96800
• Monoisotopic Mass: 342.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: 141-145°C
• PSA: 54.55000
• LogP: 4.67520

((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine

Chemical Profile of ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine (CAS No: 260969-08-2)

Compound CAS No: 260969-08-2, specifically identified as ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both bromomethyl and fluorophenyl moieties within its molecular framework imparts distinct reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

The< strong>4-(Bromomethyl)phenyl moiety is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. This reactivity is crucial for constructing complex molecular architectures, which are often essential in the design of novel therapeutic agents. On the other hand, the 4-fluorophenyl group introduces electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of the compound. The combination of these features makes ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine a versatile building block for medicinal chemists.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacological profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules has been extensively studied and validated, with numerous fluorinated drugs already approved for clinical use. The< strong>4-fluorophenyl group in this compound aligns with this trend, suggesting potential benefits in terms of bioavailability and target engagement.

The< strong>sulfonyl bridge connecting the two aromatic rings in ((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine plays a critical role in determining its overall chemical behavior. Sulfonyl groups are well-known for their ability to enhance molecular interactions with biological targets, often serving as key pharmacophores in drug design. This structural motif can contribute to both hydrophobic and hydrophilic interactions, depending on the surrounding environment, thereby influencing the compound's solubility and membrane permeability.

The< strong>bromomethyl group at the para position relative to the sulfonyl linkage provides an additional layer of reactivity. This moiety is commonly used as a handle for further functionalization through reactions such as alkylation, etherification, or coupling with various nucleophiles. Such modifications are essential for generating libraries of derivatives with tailored properties for preclinical and clinical studies. The dual presence of both bromomethyl and fluorophenyl functionalities makes this compound particularly interesting for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The synthesis of< strong>((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include sulfonylation reactions followed by bromination at the aromatic ring, followed by amine coupling steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve selective functionalization. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for broader research applications.

In the context of drug discovery,< strong>((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine has shown promise as a scaffold for developing new therapeutic agents. Its unique structural features make it suitable for targeting various biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, sulfonylaminated compounds have been explored as kinase inhibitors due to their ability to disrupt protein-protein interactions critical for disease progression. The< strong>bromomethyl group further enhances its utility by allowing rapid derivatization into more complex molecules with enhanced binding affinity.

The< strong>fluorophenyl moiety contributes additional advantages by improving metabolic stability and reducing susceptibility to enzymatic degradation. These properties are particularly important for oral drugs that need to withstand the harsh conditions of the gastrointestinal tract before reaching their target sites. Furthermore, fluorine atoms can influence drug-receptor interactions by modulating electronic distributions across aromatic rings, leading to improved selectivity over off-target proteins.

Efforts are ongoing to explore the full potential of< strong>((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine through both computational modeling and experimental validation. Computational studies have been instrumental in predicting how different substituents affect molecular properties such as solubility, permeability, and binding affinity. These insights guide medicinal chemists in designing optimized derivatives with improved pharmacological profiles. Experimental validation through biological assays further confirms these predictions by assessing how well candidate compounds interact with relevant biological targets.

The versatility of this compound extends beyond traditional pharmaceutical applications; it also finds utility in materials science where similar molecular architectures contribute to advancements in areas such as organic electronics and polymer chemistry. The ability to introduce diverse functional groups while maintaining structural integrity makes it an attractive candidate for developing novel materials with tailored properties.

In conclusion,< strong>((4-(Bromomethyl)phenyl)sulfonyl)-(4-fluorophenyl)amine (CAS No: 260969-08-2) stands out as a promising intermediate with significant potential across multiple domains including drug discovery and materials science. Its unique combination of reactive sites—namely,< strong>bromomethyl,< strong>sulfonyl,andfluorophenyl--ensures broad applicability through diverse synthetic pathways toward innovative molecular constructs designed for specific biological or material science objectives.